Cas no 2171153-84-5 ((3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid)

• Product Name: (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid
• CAS No: 2171153-84-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5803870
• PubChem ID: 165558081
• Update Time: 2025-07-18

(3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid
• EN300-1579690
• (3S)-3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}-4-methylpentanoic acid
• 2171153-84-5

• Inchi： 1S/C26H32N2O6/c1-17(2)23(15-25(30)31)28-24(29)11-13-33-14-12-27-26(32)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t23-/m0/s1
• InChI Key： DXZFEWLOFBMHFM-QHCPKHFHSA-N
• SMILES： O(C(NCCOCCC(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid

Introduction to (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic Acid (CAS No. 2171153-84-5)

The compound (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid, identified by its CAS number 2171153-84-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups, including the presence of a fluorenylmethoxycarbonyl moiety and an aminoethyl side chain, makes it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds, which exhibit distinct biological activities based on their stereochemical configuration. The stereochemistry of (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid is particularly noteworthy, as the (S)-configuration at the 3-position has been shown to influence its pharmacokinetic and pharmacodynamic properties. This has led to extensive research into optimizing its synthesis and evaluating its biological efficacy.

The structural motif of this compound includes a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly employed in peptide synthesis as an protecting group for amino acids. The Fmoc moiety not only enhances the stability of the compound during synthetic procedures but also facilitates its incorporation into larger biomolecules. This feature makes it particularly valuable in the development of peptidomimetics and other therapeutic agents that require precise structural control.

The presence of an aminoethyl side chain further contributes to the versatility of (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid. This side chain can serve as a point of attachment for various pharmacophores, enabling the design of novel drug candidates with tailored biological activities. Additionally, the 4-methylpentanoic acid backbone provides a hydrophobic anchor, which can enhance the compound's solubility and bioavailability.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to modulate metabolic pathways and improve drug-target interactions. The fluorene ring in this compound is an excellent example of such a structural feature, offering potential advantages in terms of metabolic stability and binding affinity. These properties have prompted researchers to explore its applications in developing treatments for various diseases, including oncology and neurodegenerative disorders.

The synthesis of (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, has been crucial in achieving the desired stereochemical outcome. These methodologies not only enhance the efficiency of the synthetic process but also minimize unwanted byproducts.

In vitro studies have begun to reveal the biological potential of this compound. Preliminary data suggest that it exhibits inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, its interaction with specific protein targets may lead to therapeutic effects that could be beneficial in managing conditions such as inflammation and pain. Further research is ongoing to elucidate its mechanism of action and explore potential clinical applications.

The development of novel pharmaceuticals often relies on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid exemplifies this collaborative approach. By integrating knowledge from various scientific domains, researchers can accelerate the discovery and optimization process, bringing new treatments to patients more quickly.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry may enable more efficient production methods, while computational modeling can help predict its behavior in biological systems. These advancements will be instrumental in translating laboratory findings into clinical practice.

In conclusion, (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}-4-methylpentanoic acid represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in addressing unmet medical needs.